N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-4-methoxybenzene-1-sulfonamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C16H18N2O5S2/c1-23-15-7-9-16(10-8-15)25(21,22)17-13-3-5-14(6-4-13)18-11-2-12-24(18,19)20/h3-10,17H,2,11-12H2,1H3
• InChI Key: FQHSZLUSOYVSHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N3CCCS3(=O)=O
• Molecular Formula: C16H18N2O5S2
• Molecular Weight: 382.5 g/mol

Description

The compound “N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-4-methoxybenzene-1-sulfonamide” is a sulfonamide derivative. Sulfonamides are a group of compounds characterized by their SO2NH2 group. They are widely used in medicine due to their antibacterial properties.

Scientific Research Applications

Antiglaucoma and Antitumor Activities

Sulfonamide derivatives, including N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-4-methoxybenzene-1-sulfonamide, have been extensively studied for their therapeutic applications, notably in antiglaucoma and antitumor treatments. Sulfonamides serve as carbonic anhydrase inhibitors (CAIs), playing a crucial role in reducing intraocular pressure (IOP) in glaucoma patients. Most patents and scientific investigations have focused on sulfonamide CAIs, incorporating nitric oxide-donating moieties as potent antiglaucoma agents or targeting tumor-associated isoforms CA IX/XII for antitumor applications. These studies suggest a constant need for novel sulfonamides to serve as selective drugs for both antiglaucoma and antitumor agents, highlighting the significance of this structural motif in future drug development (Carta, Scozzafava, & Supuran, 2012; Masini, Carta, Scozzafava, & Supuran, 2013).

Broad Pharmacological Applications

Sulfonamide compounds are recognized for their wide range of pharmacological activities. Apart from their role as diuretics and carbonic anhydrase inhibitors, they have demonstrated significant potential as anticancer agents, antiviral HIV protease inhibitors, and in treatments for Alzheimer's disease. This broad spectrum of pharmacological activities, attributed to the primary sulfonamide structure, underscores the importance of these compounds in medicinal chemistry and their ongoing contribution to the development of new drugs for various diseases (Gulcin & Taslimi, 2018).

Synthetic and Medicinal Chemistry of Sulfonamides

The synthesis, structure-activity relationships, and diverse pharmacological effects of sulfonamides have been extensively reviewed, revealing their importance in drug discovery and development. These compounds have shown a wide range of activities, including but not limited to, antimicrobial, anti-inflammatory, anticonvulsant, and antidiabetic effects. Such versatility in pharmacological applications highlights the critical role of sulfonamide derivatives in the search for new therapeutic agents, demonstrating the potential for future drug discovery and the development of novel treatments across various medical fields (El-Qaliei et al., 2020; He Shichao et al., 2016).